Cas no 62732-71-2 (1-Heptadecanol, methanesulfonate)

1-Heptadecanol, methanesulfonate structure

62732-71-2 structure

Product Name:1-Heptadecanol, methanesulfonate

CAS No:62732-71-2

Molecular Formula:C₁₈H₃₈O₃S

Molecular Weight:352.5728

CID:433836

PubChem ID:71383377

1-Heptadecanol, methanesulfonate Properties

Names and Identifiers

- 1-Heptadecanol, methanesulfonate
- heptadecan-1-ol,methanesulfonic acid
- 62732-71-2
- Methanesulfonic acid--heptadecan-1-ol (1/1)
- heptadecan-1-ol;methanesulfonic acid
- DTXSID00805698
- 1-Heptadecanol, 1-methanesulfonate
- InChIKey： QDKHUFMXSXIVOE-UHFFFAOYSA-N
- Inchi： InChI=1S/C17H36O.CH4O3S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18;1-5(2,3)4/h18H,2-17H2,1H3;1H3,(H,2,3,4)
- SMILES： CCCCCCCCCCCCCCCCCO.CS(=O)(=O)O

Computed Properties

Exact Mass: 352.2649
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 15
Monoisotopic Mass: 352.26473093g/mol
Heavy Atom Count: 23
Complexity: 226
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 2
Topological Polar Surface Area: 83Å²

Experimental Properties

PSA: 74.6

1-Heptadecanol, methanesulfonate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Larodan	44-1700-9-100mg	Heptadecyl methane sulfonate	62732-71-2	>99%	100mg	€81.00	2025-03-07

1-Heptadecanol, methanesulfonate Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

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(CAS:62732-71-2)

MR./MRS.:TANG SI LEI

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Email:2881489226@qq.com

1-Heptadecanol, methanesulfonate Related Literature

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Madhu Kaushik,Hava Meira Friedman,Mary Bateman,Audrey Moores RSC Adv., 2015,5, 53207-53210
2. Copper-catalyzed asymmetric hydroboration of 1,3-enynes with pinacolborane to access chiral allenylboronates†

Hui Leng Sang,Songjie Yu,Shaozhong Ge Org. Chem. Front., 2018,5, 1284-1287
3. Pressure-induced bandgap engineering and photoresponse enhancement of wurtzite CuInS2 nanocrystals†

Meiyan Ye,Yan Li,Siyu Liu,Shuailing Ma,Haozhe Liu,Qiang Tao,Bin Yang,Xin Wang,Huijuan Yue,Pinwen Zhu Nanoscale, 2022,14, 2668-2675
4. Solid-phase microextraction low temperature plasma mass spectrometry for the direct and rapid analysis of chemical warfare simulants in complex mixtures†

Morphy C. Dumlao,Laura E. Jeffress,J. Justin Gooding,William A. Donald Analyst, 2016,141, 3714-3721
5. Adsorption and migration of alkali metals (Li, Na, and K) on pristine and defective graphene surfaces†

Guoliang Chai,Martin Dove,Qiong Cai Nanoscale, 2019,11, 5274-5284
6. Two 2D sliver complexes with a symmetric and noncentrosymmetric architecture controlled by the metal–ligand ratio†

Lin-Fei Wu,Zhao-Xi Wang,Chao-Chao Xue,Hong-Ping Xiao,Ming-Xing Li CrystEngComm, 2014,16, 5627-5632
7. Magnetic and spectroscopic properties of Ni–Zn–Al ferrite spinel: from the nanoscale to microscale†

Jalel Massoudi,Kamel Nouri,Essebti Dhahri,Kamel Khirouni,Sylvain Bertaina,Lotfi Bessais,El Kebir Hlil RSC Adv., 2020,10, 34556-34580
8. Chemical constituents from Carica papaya Linn. leaves as potential cytotoxic, EGFRwt and aromatase (CYP19A) inhibitors; a study supported by molecular docking†

Ashraf N. E. Hamed,Mohamed E. Abouelela,Mohamed M. Badr,Mohamed S. A. Abdelkader RSC Adv., 2022,12, 9154-9162
9. Asymmetric conjugate additions of 2-substituted benzofuran-3(2H)-ones to α,β-unsaturated ketones catalyzed by chiral copper complexes†

Haojiang Wang,Yifeng Wang,Cheng Zhang,Yidong Jiang,Mingming Chu,Zhaobo Li,Xiaohua Du,Danqian Xu Org. Biomol. Chem., 2017,15, 4191-4198
10. Revisiting the positive roles of liquid polysulfides in alkali metal–sulfur electrochemistry: from electrolyte additives to active catholyte

Nanoscale, 2019,11, 21595-21621

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